[(8R,9S,13S,14S,16R,17R)-16-hydroxy-13-methyl-3-pentanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate

• IUPAC Name: [(8R,9S,13S,14S,16R,17R)-16-hydroxy-13-methyl-3-pentanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate
• InChI: InChI=1S/C28H40O5/c1-4-6-8-25(30)32-19-11-13-20-18(16-19)10-12-22-21(20)14-15-28(3)23(22)17-24(29)27(28)33-26(31)9-7-5-2/h11,13,16,21-24,27,29H,4-10,12,14-15,17H2,1-3H3/t21-,22-,23+,24-,27+,28+/m1/s1
• InChI Key: DIDCZSWASVHLRD-SKWSRTDQSA-N
• Canonical SMILES: CCCCC(=O)OC1C(CC2C1(CCC3C2CCC4=C3C=CC(=C4)OC(=O)CCCC)C)O
• Isomeric SMILES: CCCCC(=O)O[C@H]1[C@@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)OC(=O)CCCC)C)O
• Molecular Formula: C28H40O5
• Molecular Weight: 456.6 g/mol

Description

[(8R,9S,13S,14S,16R,17R)-16-hydroxy-13-methyl-3-pentanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate, also known as this compound, is a useful research compound. Its molecular formula is C28H40O5 and its molecular weight is 456.623. The purity is usually 95%.
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Scientific Research Applications

Polyhydroxyalkanoates and Biodegradable Polymers

Polyhydroxyalkanoates (PHAs) are biodegradable polymers produced by microorganisms. They are synthesized from various monomers, including hydroxyalkanoic acids, which can form ester bonds similar to the functional groups in the compound of interest. PHAs have applications in producing biodegradable materials, offering an eco-friendly alternative to petroleum-based plastics. They are studied for their material properties, biocompatibility, and potential in various commercial applications. The primary challenge for PHA commercialization lies in their production cost compared to conventional plastics (Amara, 2010).

Bioremediation and Environmental Applications

Research on phenanthrene biodegradation by sphingomonads highlights the capability of certain microorganisms to metabolize polycyclic aromatic hydrocarbons (PAHs), which are hazardous environmental pollutants. This process is essential for bioremediation strategies aimed at cleaning contaminated soils and sediments. The metabolic pathways employed by these microorganisms offer insights into how complex organic molecules, potentially including the compound , could be broken down or transformed in environmental applications (Waigi et al., 2015).

Chemical and Biological Activity of Cyclopenta-fused Compounds

Cyclopenta-fused polycyclic aromatic hydrocarbons (CP-PAHs), which share structural similarities with the compound of interest, are studied for their environmental occurrence, chemistry, and biological activity. These compounds' structural features, particularly the cyclopentane ring, influence their chemical behavior and biological effects, including potential environmental hazards and interactions with living organisms. Understanding the biological activity of CP-PAHs contributes to risk assessment processes and provides a foundation for researching similar compounds (Brzuzan et al., 2013).